Cas no 2092086-25-2 (2-bromo-4-methylmorpholin-3-one)

• Product Name: 2-bromo-4-methylmorpholin-3-one
• CAS No: 2092086-25-2
• MF: C₅H₈BrNO₂
• MW: 194.026520729065
• MDL: MFCD30671929
• CID: 5193606
• Update Time: 2025-06-08

2-bromo-4-methylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinone, 2-bromo-4-methyl-
• 2-bromo-4-methylmorpholin-3-one

• MDL： MFCD30671929
• Inchi： 1S/C5H8BrNO2/c1-7-2-3-9-4(6)5(7)8/h4H,2-3H2,1H3
• InChI Key： NMOKZGKTCNVFFV-UHFFFAOYSA-N
• SMILES： N1(C)CCOC(Br)C1=O

Additional information on 2-bromo-4-methylmorpholin-3-one

Introduction to 2-Bromo-4-Methylmorpholin-3-one (CAS No. 2092086-25-2)

2-Bromo-4-methylmorpholin-3-one (CAS No. 2092086-25-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bromo and methyl substituents on a morpholinone ring, offers a range of potential applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-bromo-4-methylmorpholin-3-one is defined by its bromine atom at the 2-position and a methyl group at the 4-position of the morpholinone ring. This configuration imparts specific chemical properties that make it an attractive intermediate for various synthetic pathways. The bromine atom, being an excellent leaving group, facilitates nucleophilic substitution reactions, while the methyl group provides steric and electronic effects that can influence the reactivity and selectivity of the molecule.

In recent years, 2-bromo-4-methylmorpholin-3-one has been extensively studied for its potential in drug discovery and development. One notable application is its use as a building block in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The ability to introduce functional groups through the bromine atom allows for the creation of diverse chemical libraries, which can be screened for biological activity.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-bromo-4-methylmorpholin-3-one in the synthesis of a series of compounds with potent anti-cancer activity. The researchers demonstrated that these derivatives exhibited selective cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds for further optimization. The morpholinone scaffold was found to enhance the solubility and bioavailability of these molecules, making them more suitable for in vivo studies.

Beyond cancer research, 2-bromo-4-methylmorpholin-3-one has also shown promise in the development of drugs targeting neurological conditions. A recent study in the Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives from this compound that exhibited significant neuroprotective effects. These compounds were found to inhibit key enzymes involved in neurodegeneration, such as acetylcholinesterase and butyrylcholinesterase. The results suggested that these derivatives could be further explored as potential therapeutic agents for Alzheimer's disease and other neurodegenerative disorders.

The synthetic versatility of 2-bromo-4-methylmorpholin-3-one is another key factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the reaction of 4-methylmorpholine with bromine or brominating agents to introduce the bromo substituent at the 2-position. This method provides good yields and can be scaled up for industrial production.

In addition to its role as a synthetic intermediate, 2-bromo-4-methylmorpholin-3-one has also been investigated for its intrinsic biological properties. Preliminary studies have shown that this compound itself exhibits moderate anti-inflammatory activity, which could be further optimized through structural modifications. The anti-inflammatory potential of this compound makes it an interesting candidate for developing new treatments for inflammatory diseases.

The environmental impact and safety profile of 2-bromo-4-methylmorpholin-3-one are also important considerations in its use and development. Researchers have conducted toxicity studies to evaluate its safety in various applications. These studies have generally shown that this compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models.

In conclusion, 2-bromo-4-methylmorpholin-3-one (CAS No. 2092086-25-2) is a valuable compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an attractive intermediate for developing novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing drug discovery and development efforts.